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Compound of Interest |

4-Bromophenylalanine
Compound Name:
hydrochloride
CAS No.: 122839-59-2
Cat. No.: B600156
. J

Executive Summary & Core Directive

Do not treat 4-Bromophenylalanine hydrochloride as standard biological waste. Although it
iIs an amino acid derivative, the presence of the bromine atom (halogen) and the hydrochloride
counter-ion dictates specific segregation protocols under EPA RCRA (Resource Conservation
and Recovery Act) guidelines.[1][2] Improper disposal into non-halogenated waste streams or
municipal drains can result in regulatory fines, formation of toxic dioxins during incineration,
and aquatic toxicity.[2]

Immediate Action Required:

e Segregate: All waste containing this compound must enter the Halogenated waste stream.
o Label: Clearly mark containers as "Halogenated Organic Solid/Liquid."

» Prohibit: Never pour aqueous solutions of this compound down the sink.[3]

Chemical Profile & Waste Characterization

Effective disposal requires accurate waste profiling.[2] Use the data below to complete your
hazardous waste tags.
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Property Data Operational Implication

4-Bromo-L-phenylalanine Primary identifier for waste

Compound Name _
hydrochloride tags.[1][2][4]

Required for regulatory

CAS Number 122839-59-2 (L-isomer) )
tracking [1].[1][2][4][5]
Contains Chlorine (HCI) and

Molecular Formula CoH10BrNO2[1][2][4] - HCI ]
Bromine (Br).[4]

N Soluble in water; slightly Do not assume water solubility
Solubility i .
soluble in alcohol.[1] = drain safety.[1][2]

o ) Potential Corrosive (D002)
o Acidic in agueous solution o
Acidity (pH) characteristic if concentrated
(~pH 2-4).[1][4]

[2].[2]
Irritant (Skin/Eye), Aquatic Requires nitrile gloves and eye
Hazard Class . .
Toxicity.[2][6][7] protection.[1][2]

Hazard Identification & Safety Pre-Requisites

Before handling waste, acknowledge the specific risks associated with halogenated salts.

e The Halogen Factor: When incinerated at standard temperatures, halogenated compounds
(containing Br, CI) can form acidic gases (HBr, HCI) and potentially dioxins.[2] Waste
facilities must burn these at higher temperatures.[2] Mixing this with hon-halogenated
solvents (like acetone/ethanol) significantly increases disposal costs and safety risks.[1][4]

o Acidic Nature: The hydrochloride salt hydrolyzes to form acidic solutions.

o Self-Validating Safety Step: Always check the pH of aqueous waste solutions. If pH < 2,
the waste is legally "Corrosive" (RCRA Code D002) and requires specific containment [3].

[2]
Personal Protective Equipment (PPE):

e Gloves: Nitrile (minimum 0.11mm thickness).[1][2]
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o Eyes: Chemical splash goggles (ANSI 287.1).[1][2]

e Respiratory: N95 or fume hood usage recommended when handling dry powder to prevent
inhalation of irritant dust.[1][2]

Step-by-Step Disposal Protocol
Workflow A: Solid Waste (Pure Powder, Spills,
Contaminated Debris)

Applicable to: Expired reagent, weighing boats, contaminated paper towels, gloves.[2][4]

» Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) jar or a double-
lined hazardous waste bag.

e Segregation: Do not mix with "Sharps" or "Biohazard" (red bag) waste.[1][2] This is chemical
waste.[1][2][3][8][9]

» Labeling: Apply a yellow hazardous waste tag.[1][2]
o Constituents: "4-Bromophenylalanine HCI, Solid."[1][2][4]
o Hazard Checkbox: Toxic, Irritant.[2][6][7]

o Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Workflow B: Liquid Waste (HPLC Effluent, Mother
Liquors)

Applicable to: Reaction mixtures, dissolved reagents.[2][4]
e Solvent Identification (The Critical Decision):
o Scenario 1: Dissolved in Organic Solvent (e.g., DCM, Methanol).[2][4]

= Pour into the Halogenated Organic Waste carboy.[10]
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= Why? Even if the solvent is methanol (non-halogenated), the solute (4-Br-Phe) is
halogenated.[1][2][4] Therefore, the entire mixture is classified as halogenated waste

[41.[2]

o Scenario 2: Dissolved in Water (Aqueous).[1][4]
= Do NOT pour down the drain.
» Collect in a carboy labeled "Aqueous Chemical Waste with Toxic Organics."[2]

» Self-Validating Step: Measure pH.[1][2][3] If < 4, list "Acidic" on the label.[2]

Workflow C: Empty Containers

» Triple Rinse: Rinse the original bottle three times with a small volume of water or solvent.[2]

[3]
» Rinsate Disposal: Treat the rinsate as Liquid Waste (see Workflow B).[1]
o Defacing: Cross out the original label and mark "EMPTY."[1]

» Disposal: Place the empty, rinsed bottle in the glass/plastic recycling or trash, depending on
institutional policy.

Visual Decision Tree (Logic Flow)

The following diagram illustrates the critical decision points for segregating this specific
compound.
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Waste Generation:
4-Bromophenylalanine HCI

Physical State?

ﬁlid wuid

Solid Waste Liquid Waste
(Powder, Debris) (Solution)

/ :

Double Bag or

Solvent Base?

HDPE Jar
Organics Water
Label: 'Solid Chemical Waste' Organic Solvent Aqueous
(Toxic/lIrritant) (MeOH, DCM, etc.) (Water/Buffer)

MUST Segregate

Check pH
(If <2, mark Corrosive)

DESTINATION:
Halogenated Organic Waste

DESTINATION:

Aqueous Chemical Waste
(Do NOT Drain)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Bromophenylalanine HCI waste. Note the critical
routing of organic solutions to the Halogenated stream.

Regulatory Compliance & Transport
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Strict adherence to these codes ensures compliance with US EPA and international standards.
* RCRA Classification:

o While 4-Bromophenylalanine is not explicitly P-listed or U-listed, it falls under Process
Waste regulations.[1][2][4]

o If the solution pH is < 2.0, it carries the D002 (Corrosivity) characteristic [3].[2]

o As a halogenated organic, it contributes to waste streams often coded as FO01/F002 if
mixed with spent halogenated solvents, or simply "Hazardous Waste" requiring thermal
treatment [5].[2]

o Storage Limits:

o Do not accumulate more than 55 gallons of hazardous waste in a Satellite Accumulation
Area (SAA).

o Waste containers must remain closed unless adding waste (EPA 40 CFR 262.15).
e Spill Response:

o Small Spill (< 10g): Sweep up carefully to avoid dust (wear N95).[4] Wipe area with water;
dispose of wipes as solid chemical waste.[2]

o Large Spill: Evacuate area. Contact EHS. Do not wash into floor drains.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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